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Compound of Interest

Compound Name: Heneicosanol

Cat. No.: B102992

For Researchers, Scientists, and Drug Development Professionals

Introduction to Heneicosanol in Cosmetics

Heneicosanol (also known as heneicosyl alcohol) is a long-chain primary fatty alcohol with 21
carbon atoms.[1][2] In cosmetic formulations, it primarily functions as an emollient, texture
enhancer, thickener, and emulsion stabilizer.[3][4] Its long carbon chain structure imparts a
waxy, crystalline solid form at room temperature, with a melting point of approximately 67-70°C.
[5][6] Heneicosanol is practically insoluble in water but soluble in organic solvents, making it a
valuable ingredient in the oil phase of emulsions.[2]

As a fatty alcohol, Heneicosanol contributes to the sensory properties of cosmetic products,
providing a smooth, non-greasy feel upon application.[3][7] It helps to form a protective barrier
on the skin's surface, reducing transepidermal water loss (TEWL) and thereby supporting skin
hydration.[7][8] Its ability to increase the viscosity of formulations makes it a useful component
in creating stable and aesthetically pleasing creams, lotions, and hair conditioners.[1][4]

Physicochemical Properties and Specifications

A summary of the key physicochemical properties of Heneicosanol is provided in the table
below. These properties are essential for formulation development, ensuring compatibility with
other ingredients and predicting the stability of the final product.
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Property Value Reference
INCI Name Heneicosanol

CAS Number 15594-90-8 [6]
Molecular Formula C21H440 [9]
Molecular Weight 312.58 g/mol [5]
Appearance White waxy solid/powder [2]

Melting Point 67-70 °C [5]

N Insoluble in water; Soluble in
Solubility ] [2]
organic solvents

Purity (typical) >98.5% (GC) [10]

Functions and Applications in Cosmetic
Formulations

Heneicosanol is a versatile ingredient with multiple functions in cosmetic products. Its
applications span across skin care, hair care, and color cosmetics.
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Function Description Application Examples

Softens and soothes the skin

) by forming a protective layer Moisturizers, body lotions,
Emollient . .
that helps to reduce moisture creams, lip balms.
loss.[3]

Increases the viscosity of
] ) formulations, contributing to a Creams, ointments, hair
Thickening Agent ) ) .
richer texture and improved conditioners.

stability.[1]

Helps to prevent the
Emulsion Stabilizer separation of oil and water Lotions, creams.

phases in emulsions.[4]

Reduces the transparency of
o formulations, giving them a )
Opacifying Agent ) Cleansers, foundations.
more uniform and creamy

appearance.

Improves the spreadability and

sensory feel of products on the ] ]
Texture Enhancer ) o Serums, primers, foundations.

skin, providing a smooth, non-

greasy finish.[3]

Mechanism of Action: Skin Barrier Support

While specific signaling pathways for Heneicosanol have not been elucidated in the available
literature, its primary mechanism of action in improving skin condition is attributed to its role as
a long-chain fatty alcohol in supporting the skin's natural barrier function. The stratum corneum,
the outermost layer of the skin, is composed of corneocytes embedded in a lipid matrix, often
described by the "brick and mortar" model. This lipid matrix, crucial for the skin's barrier
function, is primarily composed of ceramides, cholesterol, and free fatty acids.

Long-chain fatty alcohols like Heneicosanol can integrate into this lipid matrix, reinforcing its
structure and enhancing its ability to prevent water loss. This physical interaction helps to
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maintain the integrity of the skin barrier, leading to improved hydration and a smoother skin

surface.

The following diagram illustrates the integration of Heneicosanol into the stratum corneum lipid

matrix.
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Integration of Heneicosanol into the Stratum Corneum Lipid Matrix.

Experimental Protocols
Formulation of an Oil-in-Water (O/W) Emulsion with
Heneicosanol

This protocol outlines the preparation of a basic O/W moisturizing cream incorporating
Heneicosanol.

Materials:

e Oil Phase:
o Heneicosanol: 2-5% (w/w)
o Cetearyl Alcohol: 3-6% (w/w)

o Caprylic/Capric Triglyceride: 5-10% (w/w)
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o Emulsifier (e.g., Ceteareth-20): 2-4% (w/w)

» Water Phase:
o Deionized Water: g.s. to 100%
o Glycerin: 3-5% (w/w)
o Xanthan Gum: 0.2-0.5% (w/w)
e Cool-Down Phase:
o Preservative (e.g., Phenoxyethanol): 0.5-1% (w/w)
o Fragrance/Essential Oil: As desired
o Actives: As desired
Procedure:
e Preparation of Phases:

o In a suitable vessel, combine all ingredients of the oil phase. Heat to 70-75°C with gentle
stirring until all components are melted and uniform.

o In a separate vessel, combine the water and glycerin of the water phase and heat to 70-
75°C. Disperse the xanthan gum into the heated water-glycerin mixture with high-speed
stirring until fully hydrated and a uniform gel is formed.

o Emulsification:

o Slowly add the heated oil phase to the heated water phase under continuous high-shear
homogenization.

o Continue homogenization for 5-10 minutes to form a stable emulsion.
e Cooling:

o Switch to gentle stirring and begin cooling the emulsion.
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o Addition of Cool-Down Phase:

o Once the emulsion has cooled to below 40°C, add the preservative, fragrance, and any
heat-sensitive active ingredients.

o Continue gentle stirring until the cream is uniform and has reached room temperature.
e Final Adjustments:

o Check the pH of the final formulation and adjust if necessary to the desired range (typically
5.5-6.5 for skin products).

The following workflow diagram illustrates the emulsion preparation process.
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Workflow for Oil-in-Water Emulsion Preparation.

In Vitro Evaluation of Skin Barrier Enhancement
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This protocol describes an in vitro method to assess the effect of a Heneicosanol-containing
formulation on skin barrier integrity using a reconstructed human epidermis (RHE) model.

Materials:

Reconstructed human epidermis (RHE) tissue models

e Assay medium

o Test formulation (from Protocol 5.1) and vehicle control

 Triton X-100 (positive control for irritation)

o MTT reagent (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide)
 |sopropanol

o 96-well plates

o Plate reader

Procedure:

o Tissue Equilibration: Upon receipt, place the RHE tissues in a 6-well plate with assay
medium and incubate for 24 hours at 37°C and 5% CO:..

o Treatment Application:

o Apply a defined amount (e.g., 2 mg/cm?) of the test formulation, vehicle control, and
positive control to the surface of the RHE tissues.

o Incubate for a specified period (e.g., 24 hours).
e MTT Assay for Tissue Viability:
o After incubation, wash the tissues to remove the applied substances.

o Transfer the tissues to a new 24-well plate containing MTT solution (1 mg/mL in assay
medium).

© 2025 BenchChem. All rights reserved. 8/13 Tech Support


https://www.benchchem.com/product/b102992?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b102992?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

Incubate for 3 hours at 37°C and 5% COa.

[e]

o

After incubation, transfer the tissues to a new 24-well plate and add isopropanol to each
well to extract the formazan.

o

Shake for 2 hours at room temperature to ensure complete extraction.

[¢]

Transfer the extract to a 96-well plate and measure the absorbance at 570 nm using a
plate reader.

o Data Analysis:

o Calculate the percentage of tissue viability relative to the negative control (untreated or
vehicle-treated). A higher viability for the test formulation compared to the vehicle may
indicate a protective effect.

In Vivo Evaluation of Skin Hydration and Transepidermal
Water Loss (TEWL)

This protocol outlines a clinical study design to evaluate the efficacy of a Heneicosanol-
containing formulation on skin hydration and barrier function.

Study Design:

e Subjects: A panel of healthy volunteers with normal to dry skin.

» Test Sites: Designated areas on the volar forearm.

e Products: Test formulation (from Protocol 5.1) and a vehicle control.

e Duration: 4 weeks, with measurements at baseline, week 2, and week 4.
 Instrumentation: Corneometer® for skin hydration and Tewameter® for TEWL.
Procedure:

» Acclimatization: Subjects acclimatize to the controlled environment (e.g., 20-22°C, 40-60%
relative humidity) for at least 20 minutes before measurements.
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o Baseline Measurements: At the start of the study (Day 0), measure baseline skin hydration
and TEWL at the designated test sites.

e Product Application: Subjects apply the assigned products to the respective test sites twice
daily for the duration of the study.

o Follow-up Measurements: Repeat the skin hydration and TEWL measurements at week 2
and week 4, ensuring subjects have not applied the product for at least 12 hours prior to the
measurement.

o Data Analysis:

o Calculate the mean change from baseline for both skin hydration and TEWL for each
product.

o Perform statistical analysis (e.g., t-test or ANOVA) to determine the significance of the
changes and to compare the efficacy of the test formulation against the vehicle control.

Quantitative Data Summary

Currently, there is a lack of publicly available quantitative clinical data specifically for
Heneicosanol. The following table provides a qualitative summary of the expected effects
based on the properties of long-chain fatty alcohols and provides hypothetical quantitative data
for illustrative purposes.
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Test Formulation
Parameter (with Vehicle Control Expected Outcome
Heneicosanol)

) ) ) Statistically significant
Skin Hydration Increased hydration o )
) ) Minimal change increase compared to
(Corneometer units) over time ] ]
baseline and vehicle.

Hypothetical Data (4

+25% from baseline +5% from baseline p <0.05
weeks)
Statistically significant
Decreased TEWL o
TEWL (g/m2/h) ] Minimal change decrease compared to
over time _ _
baseline and vehicle.
Hypothetical Data (4 ) )
-15% from baseline -2% from baseline p <0.05
weeks)
_ Noticeable
Skin Smoothness o ) ) .
) Improved smoothness  No significant change improvement in skin
(Visual/Instrumental)
texture.
) ) ) Contributes to a stable
Formulation Viscosity ] ] ] ) ] ]
Higher viscosity Lower viscosity and rich cream

(cP) :
consistency.

Safety and Regulatory Information

Heneicosanol is generally considered safe for use in cosmetic products.[2] As a long-chain
fatty alcohol, it has a low potential for skin irritation and sensitization. Safety data sheets for
Heneicosanol indicate that it is not classified as hazardous.[2]

o CIR (Cosmetic Ingredient Review): While a specific CIR report for Heneicosanol was not
found, the CIR has reviewed other long-chain fatty alcohols (e.g., Behenyl Alcohol) and
found them safe for use in cosmetics.[7]

o EU Cosmetic Regulation (EC) No 1223/2009: Heneicosanol is not listed on the annexes of
prohibited or restricted substances, meaning its use is not currently limited by specific
regulations in the EU.[11]
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e FDA: In the United States, cosmetic ingredients, with the exception of color additives, do not
require premarket approval from the FDA. However, they must be safe for consumers under
labeled or customary conditions of use.

Conclusion

Heneicosanol is a valuable multifunctional ingredient in cosmetic formulations, contributing to
the product's sensory properties, stability, and efficacy. Its primary role as an emollient and skin
barrier-supporting agent makes it particularly suitable for products aimed at moisturizing and
protecting the skin. The provided protocols offer a framework for formulating with
Heneicosanol and evaluating its benefits. Further clinical studies are warranted to generate
specific quantitative data on the efficacy of Heneicosanol in improving skin hydration and
barrier function.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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¢ To cite this document: BenchChem. [Application Notes and Protocols: Heneicosanol in
Cosmetic Formulations]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b102992#application-of-heneicosanol-in-cosmetic-
formulations]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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